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Compound of Interest

Compound Name: Pigment Yellow 147

Cat. No.: B1581575 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the chemical structure, properties,

and synthesis of Pigment Yellow 147 (C.I. 60645). The information is presented to be a

valuable resource for professionals in research, development, and related scientific fields.

Chemical Structure and Identification
Pigment Yellow 147 is an anthraquinone-based organic pigment known for its brilliant yellow

hue and excellent stability.[1] Its chemical structure consists of two anthraquinone units linked

to a central 6-phenyl-1,3,5-triazine core through amino bridges.

The systematic IUPAC name for Pigment Yellow 147 is 1-[[4-[(9,10-dioxoanthracen-1-

yl)amino]-6-phenyl-1,3,5-triazin-2-yl]amino]anthracene-9,10-dione.[2] It is also commonly

referred to by various synonyms, including Cromophtal Yellow AGR and Anthraquinone Yellow

RNB.[1][2][3]

Table 1: Chemical Identifiers for Pigment Yellow 147
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Identifier Value

CAS Number 4118-16-5[3][4][5][6][7]

Molecular Formula C37H21N5O4[2][4][5][6][7]

Molecular Weight 599.6 g/mol [2][4]

IUPAC Name

1-[[4-[(9,10-dioxoanthracen-1-yl)amino]-6-

phenyl-1,3,5-triazin-2-yl]amino]anthracene-9,10-

dione[2]

C.I. Number 60645[5][7][8]

SMILES

C1=CC=C(C=C1)C2=NC(=NC(=N2)NC3=CC=C

C4=C3C(=O)C5=CC=CC=C5C4=O)NC6=CC=C

C7=C6C(=O)C8=CC=CC=C8C7=O[2]

InChI

InChI=1S/C37H21N5O4/c43-31-21-12-4-6-14-

23(21)33(45)29-25(31)16-8-18-27(29)38-36-40-

35(20-10-2-1-3-11-20)41-37(42-36)39-28-19-9-

17-26-30(28)34(46)24-15-7-5-13-

22(24)32(26)44/h1-19H,(H2,38,39,40,41,42)[2]

InChIKey MVIFQPPFCHUSIH-UHFFFAOYSA-N[2]

Physicochemical Properties
Pigment Yellow 147 exhibits a range of properties that make it suitable for various

applications, particularly in plastics and coatings, due to its high thermal stability and

lightfastness.[1][3][5] It appears as a bright yellow powder and is insoluble in water.[5]

Table 2: Physicochemical and Fastness Properties of Pigment Yellow 147
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Property Value

Density 1.5 - 1.60 g/cm³[3][6][9]

Melting Point 358 °C[9][10]

Boiling Point 888.5 ± 75.0 °C at 760 mmHg[6][9][10]

Flash Point 491.2 ± 37.1 °C[6][9][10]

Oil Absorption 40-50 ml/100g[3][6]

Heat Resistance 280 °C[3][6]

Light Fastness 7-8[3][6]

Water Resistance 5[3]

Oil Resistance 5[3]

Acid Resistance 5[3][6]

Alkali Resistance 5[3][6]

Synthesis of Pigment Yellow 147
The synthesis of Pigment Yellow 147 is typically achieved through a condensation reaction

between 2-phenyl-4,6-diamino-1,3,5-triazine and 1-chloroanthraquinone.[5][11] This reaction is

carried out in an organic solvent at elevated temperatures, with a base to neutralize the

hydrochloric acid formed during the reaction.

Experimental Protocol
The following protocol is based on a reported synthesis method for Pigment Yellow 147:[5]

Materials:

2-phenyl-4,6-diamino-1,3,5-triazine: 11.25 parts

1-chloroanthraquinone: 30.6 parts

Sodium carbonate: 15.9 parts
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Nitrobenzene: 200 parts

Ketone iodide: 1.65 parts

Pyridine: 9 parts

Ethanol

Hot water

Procedure:

To a reaction vessel, add 200 parts of nitrobenzene, 11.25 parts of 2-phenyl-4,6-diamino-

1,3,5-triazine, 30.6 parts of 1-chloroanthraquinone, and 15.9 parts of sodium carbonate.

Separately, dissolve 1.65 parts of ketone iodide in 9 parts of pyridine.

Add the pyridine solution to the reaction vessel.

Stir the mixture and heat to 150-155°C.

Maintain the reaction at this temperature with continuous stirring for 12 hours.

After the reaction is complete, filter the hot mixture at 100°C.

Wash the filter cake with nitrobenzene at 100°C until the filtrate is only slightly colored.

Wash the filter cake with ethanol.

Finally, wash the product with hot water to remove any remaining free alkali.

Dry the resulting product. The reported yield is 34.7 parts (96.7%).[5]

Synthesis Workflow Diagram
The following diagram illustrates the key steps in the synthesis of Pigment Yellow 147.
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Caption: Synthesis workflow for Pigment Yellow 147.

Applications
Pigment Yellow 147 is primarily used in the coloring of plastics, including PS, ABS, PMMA,

PC, PET, PE, PP, PVC, PA, and POM.[1][5] Its excellent heat stability and resistance to

migration make it a preferred choice for these applications.[3][5] It is also utilized in the

manufacturing of rubbers, resins, inks, and coatings.[5] Further applications include use in

electronic ray processing systems and medical supplies.[5]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering
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and industry.
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